Cas no 140909-57-5 (Hexadecanoic acid,3,6-disulfo-1,8-naphthalenediyl ester (9CI))

• Product Name: Hexadecanoic acid,3,6-disulfo-1,8-naphthalenediyl ester (9CI)
• CAS No: 140909-57-5
• MF: C₄₂H₆₈O₁₀S₂
• MW: 797.113331794739
• CID: 174305
• PubChem ID: 454182
• Update Time: 2025-04-19

Hexadecanoic acid,3,6-disulfo-1,8-naphthalenediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,3,6-disulfo-1,8-naphthalenediyl ester (9CI)
• hexadecanoic acid, 3,6-disulfo-1,8-naphthalenediyl ester
• 4,5-di(hexadecanoyloxy)naphthalene-2,7-disulfonic acid
• CHEMBL83438
• 1,5-Dihexadecanoyloxy-2,7-naphthalenedisulfonic acid
• DTXSID90161492
• 140909-57-5
• 4,5-DiCl5OCO-2,7NaphthdiSO3H

• Inchi： 1S/C42H68O10S2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-40(43)51-38-33-36(53(45,46)47)31-35-32-37(54(48,49)50)34-39(42(35)38)52-41(44)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31-34H,3-30H2,1-2H3,(H,45,46,47)(H,48,49,50)
• InChI Key： OVEODBLYOULXQR-UHFFFAOYSA-N
• SMILES： S(C1C=C2C=C(C=C(C2=C(C=1)OC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 796.42564
• Monoisotopic Mass: 796.42539071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 54
• Rotatable Bond Count: 34
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.8
• Topological Polar Surface Area: 178Ų

Experimental Properties

• PSA: 161.34